Cas no 890100-32-0 (3-Acetoxy-3',4'-dichlorobenzophenone)

• Product Name: 3-Acetoxy-3',4'-dichlorobenzophenone
• CAS No: 890100-32-0
• MF: C₁₅H₁₀Cl₂O₃
• MW: 309.144102573395
• CID: 872978
• PubChem ID: 24722976
• Update Time: 2025-10-30

3-Acetoxy-3',4'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(3,4-dichlorobenzoyl)phenyl] acetate
• 3-ACETOXY-3',4'-DICHLOROBENZOPHENONE
• AKOS016018117
• 890100-32-0
• DTXSID50641669
• 3-(3,4-Dichlorobenzoyl)phenyl acetate
• MFCD07698918
• 3-Acetoxy-3',4'-dichlorobenzophenone

• MDL： MFCD07698918
• Inchi： 1S/C15H10Cl2O3/c1-9(18)20-12-4-2-3-10(7-12)15(19)11-5-6-13(16)14(17)8-11/h2-8H,1H3
• InChI Key： BNPDAJSVJKSAGM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC=C(C=1)OC(C)=O)=O)Cl

Computed Properties

• Exact Mass: 308.00100
• Monoisotopic Mass: 308.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 452.4°C at 760 mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.588
• PSA: 43.37000
• LogP: 4.14970

Additional information on 3-Acetoxy-3',4'-dichlorobenzophenone

Introduction to 3-Acetoxy-3',4'-dichlorobenzophenone (CAS No. 890100-32-0)

3-Acetoxy-3',4'-dichlorobenzophenone (CAS No. 890100-32-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes an acetoxy group and dichloro substitution on the benzophenone framework. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various applications.

The molecular formula of 3-Acetoxy-3',4'-dichlorobenzophenone is C₁₅H₁₂Cl₂O₃, with a molecular weight of approximately 297.16 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the acetylation of 3-hydroxy-3',4'-dichlorobenzophenone. The acetoxy group enhances the solubility and reactivity of the molecule, while the dichloro substitution provides additional stability and reactivity control.

In recent years, 3-Acetoxy-3',4'-dichlorobenzophenone has been extensively studied for its potential applications in pharmaceuticals and materials science. One notable area of research is its use as an intermediate in the synthesis of novel drugs. The compound's ability to undergo selective chemical transformations makes it a versatile building block for the development of new therapeutic agents. For instance, it has been used in the synthesis of compounds with anti-inflammatory and anticancer properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-Acetoxy-3',4'-dichlorobenzophenone as a key intermediate in the synthesis of a series of novel benzophenone derivatives with potent anti-inflammatory activity. These derivatives were found to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. The research demonstrated that the acetoxy group played a crucial role in enhancing the bioavailability and efficacy of the final compounds.

Beyond pharmaceutical applications, 3-Acetoxy-3',4'-dichlorobenzophenone has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and photovoltaic devices. Researchers at the University of California, Berkeley, have explored the use of this compound as a dopant in organic semiconductors, where it enhances charge transport and improves device performance. The dichloro substitution on the benzophenone framework contributes to its stability under various environmental conditions, making it an attractive material for long-term applications.

The synthesis and characterization of 3-Acetoxy-3',4'-dichlorobenzophenone have been well-documented in several scientific publications. Common methods for its preparation include Friedel-Crafts acylation followed by acetylation using acetic anhydride. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy are frequently employed to confirm its structure and purity. These methods provide detailed insights into the molecular conformation and functional group interactions, which are essential for optimizing its use in various applications.

In terms of safety and handling, 3-Acetoxy-3',4'-dichlorobenzophenone should be stored in a cool, dry place away from strong oxidizers and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage.

The future prospects for 3-Acetoxy-3',4'-dichlorobenzophenone are promising, driven by ongoing research into its potential applications in pharmaceuticals and materials science. As new synthetic methods and characterization techniques continue to evolve, this compound is likely to play an increasingly important role in advancing these fields. Its unique combination of functional groups and versatile reactivity makes it a valuable tool for researchers seeking to develop innovative solutions to complex problems.